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Introduction

Pyridin-4-ylmethanesulfonyl chloride is a reactive chemical intermediate of significant
interest in medicinal chemistry and drug development. Its structure, featuring a pyridine ring
linked to a sulfonyl chloride moiety via a methylene bridge, provides a versatile scaffold for the
synthesis of a wide array of complex molecules. The high reactivity of the sulfonyl chloride
group makes it an excellent electrophile for reactions with various nucleophiles, enabling the
introduction of the pyridin-4-ylmethylsulfonyl group into target molecules. This functional group
is found in a number of compounds investigated for their therapeutic potential, including
inhibitors of cytosolic phospholipase A2 (cPLA2).

This technical guide provides a comprehensive overview of the known chemical properties,
synthetic methodologies, and reactivity of Pyridin-4-ylmethanesulfonyl Chloride and its
hydrochloride salt.

Chemical and Physical Properties

While comprehensive experimental data for Pyridin-4-ylmethanesulfonyl Chloride is not
extensively documented in publicly available literature, the following tables summarize the
available information for the free base and its hydrochloride salt. It is important to note that
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some of the data is predicted or sourced from chemical suppliers and may not have been
independently verified in peer-reviewed literature.

Table 1: Properties of Pyridin-4-ylmethanesulfonyl Chloride

Property Value Source

CAS Number 130820-88-1 Chemical Supplier Catalogs
Molecular Formula CeHeCINO2S Chemical Supplier Catalogs
Molecular Weight 191.64 g/mol Chemical Supplier Catalogs
Boiling Point 327.1 £ 25.0 °C at 760 mmHg Predicted

Appearance Not specified -

Solubility Not specified -

Table 2: Properties of Pyridin-4-ylmethanesulfonyl Chloride Hydrochloride

Property Value Source

CAS Number 683812-81-9 Chemical Supplier Catalogs[1]
Molecular Formula CeH7CI2NO2S Chemical Supplier Catalogs[1]
Molecular Weight 228.09 g/mol Chemical Supplier Catalogs[1]
Appearance Not specified -

Solubility Not specified -

Spectroscopic Data

Detailed, assigned spectroscopic data for Pyridin-4-ylmethanesulfonyl Chloride is scarce in
the literature. The following represents expected spectral characteristics based on the structure
and data for analogous compounds. Researchers should confirm these characteristics with
their own experimental data.

Expected *H NMR Spectral Data:
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» Methylene Protons (-CHz-): A singlet is expected for the methylene protons adjacent to the
sulfonyl chloride group. The chemical shift would likely be in the downfield region due to the
electron-withdrawing nature of the sulfonyl chloride and the pyridine ring.

o Pyridine Protons: Two sets of doublets are expected for the aromatic protons on the pyridine
ring, characteristic of a 4-substituted pyridine. The protons ortho to the nitrogen (at positions
2 and 6) would appear further downfield than the protons meta to the nitrogen (at positions 3
and 5).

Expected 3C NMR Spectral Data:
e Methylene Carbon (-CHz-): A single peak is expected for the methylene carbon.

o Pyridine Carbons: Four distinct peaks are expected for the pyridine ring carbons, with the
carbon attached to the methylene group and the carbons adjacent to the nitrogen being the
most deshielded.

Expected IR Spectral Data:

e S=0 Stretching: Strong absorption bands characteristic of the sulfonyl chloride group are
expected in the regions of approximately 1370-1410 cm~! (asymmetric stretch) and 1166-
1204 cm~1 (symmetric stretch).

e C-H Stretching: Aromatic C-H stretching bands would be expected above 3000 cm™1,

e C=N and C=C Stretching: Vibrations associated with the pyridine ring would appear in the
1400-1600 cm~1 region.

Reactivity and Synthetic Applications

The primary reactivity of Pyridin-4-ylmethanesulfonyl Chloride is centered on the
electrophilic sulfur atom of the sulfonyl chloride group. This makes it a valuable reagent for the
formation of sulfonamides and sulfonate esters through reactions with nucleophiles such as
primary and secondary amines, and alcohols, respectively.

Sulfonamide Formation
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The reaction of Pyridin-4-ylmethanesulfonyl Chloride with amines is a cornerstone of its
application in medicinal chemistry. This reaction is typically carried out in the presence of a
base to neutralize the hydrochloric acid byproduct.
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Caption: General reaction scheme for the formation of sulfonamides.

Use in the Synthesis of cPLA2 Inhibitors

Pyridin-4-ylmethanesulfonyl Chloride has been utilized as a key reagent in the synthesis of
potent inhibitors of cytosolic phospholipase A2 (cPLA2), an enzyme implicated in inflammatory
processes. The general workflow involves the reaction of the sulfonyl chloride with an
appropriate amine-containing core structure.

Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of Pyridin-4-
ylmethanesulfonyl Chloride are not readily available in peer-reviewed journals. However,
procedures can be inferred from patent literature describing the synthesis of related
compounds. The following are generalized protocols.

General Procedure for Sulfonamide Synthesis

o Reaction Setup: To a solution of a primary or secondary amine in a suitable aprotic solvent
(e.g., dichloromethane, tetrahydrofuran), add a stoichiometric excess of a non-nucleophilic
base (e.g., triethylamine or diisopropylethylamine).
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Addition of Sulfonyl Chloride: Cool the reaction mixture to O °C in an ice bath. Add a solution
of Pyridin-4-ylmethanesulfonyl Chloride in the same solvent dropwise to the stirred amine
solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution
of ammonium chloride. Separate the organic layer, and extract the aqueous layer with the
organic solvent.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel or by recrystallization.
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Dissolve Amine and Base in Solvent
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Caption: A typical experimental workflow for sulfonamide synthesis.

Safety Information

Pyridin-4-ylmethanesulfonyl Chloride is expected to be a reactive and potentially hazardous
compound. As a sulfonyl chloride, it is likely to be corrosive and a lachrymator. It will react with
water and other nucleophiles, releasing hydrochloric acid. Appropriate personal protective
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equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times
when handling this chemical. All manipulations should be performed in a well-ventilated fume
hood.

Conclusion

Pyridin-4-ylmethanesulfonyl Chloride is a valuable building block for the synthesis of
complex organic molecules, particularly in the field of drug discovery. Its reactivity as an
electrophile allows for the straightforward formation of sulfonamides and other derivatives.
While detailed physicochemical and spectroscopic data are not widely published, this guide
provides a summary of the available information and outlines general experimental procedures
for its use. Researchers are encouraged to perform their own analyses to confirm the
properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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